Cas no 1903484-83-2 (N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide)

• Product Name: N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• CAS No: 1903484-83-2
• MF: C₁₈H₁₃N₃O₃S
• MW: 351.379122495651
• CID: 5998316
• PubChem ID: 92093537
• Update Time: 2025-05-20

N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• N-[[6-(furan-2-yl)pyridin-3-yl]methyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• 1903484-83-2
• F6482-6652
• N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide
• AKOS025355900
• N-((6-(furan-2-yl)pyridin-3-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• Inchi： 1S/C18H13N3O3S/c22-18(14-9-16(24-21-14)17-4-2-8-25-17)20-11-12-5-6-13(19-10-12)15-3-1-7-23-15/h1-10H,11H2,(H,20,22)
• InChI Key： VIONVXMDIQBTJY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(NCC2=CN=C(C3=CC=CO3)C=C2)=O)=NO1

Computed Properties

• Exact Mass: 351.06776246g/mol
• Monoisotopic Mass: 351.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide

Professional Introduction to N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide (CAS No. 1903484-83-2)

N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide, identified by its CAS number 1903484-83-2, represents a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The compound combines a pyridine ring with a furan moiety, linked through a methylene group, and further functionalized with a thiophene ring and an oxazole core. Such structural features often contribute to unique electronic and steric properties, making it a valuable candidate for drug discovery and development.

The furan-2-yl substituent in the molecule imparts a significant influence on its chemical behavior. Furan derivatives are known for their ability to participate in various hydrogen bonding interactions, which can be crucial for binding to biological targets. This feature is particularly relevant in the design of molecules intended to interact with proteins or nucleic acids. The presence of the pyridin-3-ylmethyl group further enhances the compound's potential for molecular recognition, as pyridine rings are frequently found in biologically active molecules due to their ability to form hydrogen bonds and coordinate with metal ions.

The integration of the thiophen-2-yl group adds another layer of complexity to the molecule. Thiophenes are heterocyclic compounds that have been widely studied for their pharmacological properties. They are known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The incorporation of a thiophene ring into N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yl)-1,2-oxazole-3-carboxamide suggests that the compound may possess multiple modes of action, making it a promising candidate for multifunctional drug therapies.

The core structure of the compound, 1,2-oxazole, is another key feature that contributes to its potential biological activity. Oxazoles are five-membered heterocyclic compounds containing oxygen and sulfur atoms. They have been reported to exhibit a wide range of biological activities, including anticonvulsant, anti-inflammatory, and antimicrobial effects. The presence of an oxazole ring in N-{6-(furan-2-yl)pyridin-3-ylmethyl}-5-(thiophen-2-yloxy) strong > -1,2 -carboxamide suggests that this compound may interact with biological targets in ways that could lead to therapeutic benefits.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of N-{6-(furan - 2 - yl strong>) pyridin - 3 - ylmethyl} - 5 - (thiophen - 2 - yl) - 1 , 2 - oxazole - 3 - carboxamide make it a promising candidate for inhibiting PPIs. The combination of the furan, pyridine, thiophene, and oxazole moieties could provide multiple interaction points with protein targets, potentially leading to the development of novel therapeutic agents.

The synthesis of N-{6-(furan - 2 - yl strong>) pyridin - 3 - ylmethyl} - 5 - (thiophen - 2 - yl) - 1 , 2 - oxazole - 3 - carboxamide has been achieved through multi-step organic synthesis. The process involves the functionalization of the pyridine ring with a furan substituent followed by the introduction of a thiophene ring and an oxazole core. Each step is carefully designed to ensure high yield and purity, which are critical for pharmaceutical applications. The synthesis also employs advanced techniques such as palladium-catalyzed cross-coupling reactions, which are essential for constructing complex heterocyclic structures.

The pharmacological evaluation of N-{6-(furan-2- strong>)pyrid-3- strong>)methyl}]-5-(thiophene-... strong >)-1,
..the development... potential therapeutic applications.